2,6-difluoro-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide

• IUPAC Name: 2,6-difluoro-N-[(2-thiophen-3-ylpyridin-3-yl)methyl]benzamide
• InChI: InChI=1S/C17H12F2N2OS/c18-13-4-1-5-14(19)15(13)17(22)21-9-11-3-2-7-20-16(11)12-6-8-23-10-12/h1-8,10H,9H2,(H,21,22)
• InChI Key: JMSIIQPNXNQHNK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(=O)NCC2=C(N=CC=C2)C3=CSC=C3)F
• Molecular Formula: C17H12F2N2OS
• Molecular Weight: 330.4 g/mol

Description

2,6-difluoro-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide, also known as DFP-10917, is a chemical compound that has been studied extensively for its potential use in scientific research. This compound is a member of the benzamide class of compounds and has been shown to have significant effects on certain biochemical and physiological processes. In

Mechanism of Action

2,6-difluoro-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide works by inhibiting the activity of certain enzymes, specifically the lysine-specific demethylase 1 (LSD1) enzyme. LSD1 is involved in the regulation of gene expression and has been implicated in several diseases, including cancer. By inhibiting LSD1, 2,6-difluoro-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide can alter gene expression and potentially inhibit the growth of cancer cells.
Biochemical and Physiological Effects:
2,6-difluoro-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide has been shown to have several biochemical and physiological effects. In addition to inhibiting LSD1 activity, it can also induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the migration and invasion of cancer cells, potentially preventing the spread of cancer to other parts of the body.

Advantages and Limitations for Lab Experiments

One advantage of using 2,6-difluoro-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide in lab experiments is its specificity for LSD1. This allows researchers to study the effects of LSD1 inhibition without affecting other enzymes or processes in the body. However, one limitation is that 2,6-difluoro-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide may not be effective in all types of cancer cells, and further research is needed to determine its efficacy in different cancer types.

Future Directions

There are several future directions for research on 2,6-difluoro-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide. One area of interest is its potential use in combination with other cancer treatments, such as chemotherapy or radiation therapy. Another area of interest is its potential use in treating other diseases that are associated with LSD1 activity, such as neurodegenerative diseases.
Conclusion:
2,6-difluoro-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide is a promising compound that has shown potential for use in scientific research. Its specificity for LSD1 makes it a useful tool for studying the role of this enzyme in disease, and its potential as a cancer treatment is an area of active research. Further research is needed to fully understand the potential of 2,6-difluoro-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide and its limitations.

Synthesis Methods

The synthesis of 2,6-difluoro-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide involves several steps, starting with the reaction of 2,6-difluorobenzoyl chloride with 2-(thiophen-3-yl)pyridine in the presence of a base. The resulting product is then reacted with sodium borohydride to reduce the ketone group to an alcohol. The final step involves the reaction of the alcohol with 4-chloromethylbenzoic acid to form the benzamide compound.

Scientific Research Applications

2,6-difluoro-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide has been studied for its potential use in several areas of scientific research. One area of interest is its potential as a treatment for cancer. Studies have shown that 2,6-difluoro-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide can inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further research.
Another area of interest is its potential use as a tool for studying the role of certain enzymes in the body. 2,6-difluoro-N-((2-(thiophen-3-yl)pyridin-3-yl)methyl)benzamide has been shown to inhibit the activity of certain enzymes, making it a useful tool for studying their function and potential therapeutic targets.